An In-Depth Technical Guide to 5-Bromo-2-methylbenzothiazole: Structure, Properties, and Applications
An In-Depth Technical Guide to 5-Bromo-2-methylbenzothiazole: Structure, Properties, and Applications
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of 5-Bromo-2-methylbenzothiazole, a versatile heterocyclic compound with significant potential in medicinal chemistry and materials science. This document moves beyond a simple data sheet to offer insights into its synthesis, structural elucidation, and potential applications, with a focus on the practical considerations for laboratory and development settings.
Core Molecular Structure and Identification
5-Bromo-2-methylbenzothiazole is a substituted benzothiazole, a class of bicyclic heterocyclic compounds featuring a benzene ring fused to a thiazole ring. The structural hallmark of this particular molecule is the presence of a bromine atom at the 5-position of the benzene ring and a methyl group at the 2-position of the thiazole ring.
The IUPAC name for this compound is 5-bromo-2-methyl-1,3-benzothiazole . It is uniquely identified by its CAS Number: 63837-11-6 .[1]
Physicochemical and Spectroscopic Profile
A thorough understanding of a compound's physical and spectroscopic properties is fundamental to its application in research and development.
Physical Properties
5-Bromo-2-methylbenzothiazole is typically a solid at room temperature, appearing as a white to off-white or pale yellow crystalline powder.[2][3] Key physical properties are summarized in the table below.
| Property | Value | Source |
| Molecular Formula | C₈H₆BrNS | [1] |
| Molecular Weight | 228.11 g/mol | [1] |
| Melting Point | 75-81 °C | [1] |
| Appearance | White to off-white/pale yellow crystalline solid | [2][3] |
| Storage Conditions | 2-8 °C, protect from light and moisture | [4] |
Spectroscopic Characterization
¹H NMR (Proton Nuclear Magnetic Resonance)
The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons and the methyl group. The bromine atom at the 5-position will influence the chemical shifts and coupling patterns of the aromatic protons.
-
Methyl Protons (C2-CH₃): A singlet peak is expected around δ 2.8 ppm. For comparison, the methyl protons of 2-methylbenzothiazole appear at δ 2.83 ppm[5].
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Aromatic Protons:
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H4: A doublet is anticipated around δ 7.9-8.0 ppm.
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H6: A doublet of doublets is expected around δ 7.4-7.5 ppm.
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H7: A doublet is expected around δ 7.8-7.9 ppm.
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¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)
The ¹³C NMR spectrum will provide information about the carbon framework of the molecule.
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Methyl Carbon (C2-CH₃): A signal is expected around δ 20 ppm. The methyl carbon in 2-methylbenzothiazole is observed at δ 20.1 ppm[5].
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Aromatic and Thiazole Carbons: A series of signals are expected in the range of δ 115-170 ppm. The carbon attached to the bromine (C5) will be significantly influenced. For 2-methylbenzothiazole, the carbon signals are observed at δ 166.9, 153.4, 135.6, 125.9, 124.7, 122.4, and 121.3 ppm[5].
IR (Infrared) Spectroscopy
The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.
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C=N stretch (thiazole ring): A strong absorption band is expected in the region of 1600-1650 cm⁻¹.
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C=C stretch (aromatic ring): Multiple bands are anticipated in the 1450-1600 cm⁻¹ region.
-
C-H stretch (aromatic and methyl): Signals will appear in the 2900-3100 cm⁻¹ range.
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C-Br stretch: A band in the fingerprint region, typically below 700 cm⁻¹, is expected.
MS (Mass Spectrometry)
The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns.
-
Molecular Ion (M⁺): A prominent molecular ion peak is expected at m/z 228 and 230 with an approximate 1:1 ratio, which is characteristic of the presence of a single bromine atom (⁷⁹Br and ⁸¹Br isotopes).
-
Fragmentation: Common fragmentation pathways for benzothiazoles involve the cleavage of the thiazole ring. The loss of a methyl radical (•CH₃) to give a fragment at m/z 213/215 is a plausible initial fragmentation step. Further fragmentation of the benzothiazole ring system can also be expected.
Synthesis and Reactivity
Synthetic Approach: A Protocol Based on Established Methodologies
The synthesis of 5-Bromo-2-methylbenzothiazole can be achieved through the cyclization of a substituted aminothiophenol. A common and effective method is the reaction of 2-amino-4-bromothiophenol with acetic anhydride.
Experimental Protocol:
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-amino-4-bromothiophenol (1 equivalent).
-
Reagent Addition: Add acetic anhydride (1.1 equivalents) to the flask.
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Reaction Conditions: Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
-
Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully pour the reaction mixture into a beaker containing ice-water with stirring.
-
Isolation: The solid product will precipitate out of the solution. Collect the precipitate by vacuum filtration and wash with cold water until the filtrate is neutral.
-
Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield pure 5-Bromo-2-methylbenzothiazole.
Causality Behind Experimental Choices:
-
Acetic Anhydride: Serves as both the source of the acetyl group that will form the 2-methyl group and the thiazole ring, and as a dehydrating agent to drive the cyclization.
-
Reflux Conditions: Provides the necessary thermal energy to overcome the activation barrier for the cyclization reaction.
-
Ice-Water Quench: The product is insoluble in water, so pouring the reaction mixture into ice-water facilitates its precipitation and separation from the reaction byproducts.
Chemical Reactivity and Mechanistic Insights
The reactivity of 5-Bromo-2-methylbenzothiazole is dictated by the interplay of the electron-rich benzothiazole ring system, the electron-withdrawing bromine atom, and the methyl group.
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Electrophilic Aromatic Substitution: The benzothiazole ring is generally susceptible to electrophilic attack. The bromine atom at the 5-position is a deactivating group, which will direct incoming electrophiles to the ortho and para positions relative to the activating amino and sulfide groups of the fused ring system.
-
Nucleophilic Aromatic Substitution: The bromine atom can be displaced by strong nucleophiles under forcing conditions, such as high temperatures or in the presence of a suitable catalyst. This allows for further functionalization of the molecule.
-
Reactions of the Methyl Group: The methyl group at the 2-position can undergo condensation reactions with aldehydes and other electrophiles after deprotonation with a strong base.
Applications in Drug Discovery and Materials Science
The benzothiazole scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities.[6] 5-Bromo-2-methylbenzothiazole serves as a key building block for the synthesis of more complex molecules with therapeutic potential.
Pharmaceutical Applications:
-
Anticancer Agents: The benzothiazole nucleus is found in several compounds with demonstrated anticancer activity. The bromo-substituent can enhance lipophilicity and potentially improve cell membrane permeability.
-
Anti-inflammatory Drugs: Benzothiazole derivatives have been investigated for their anti-inflammatory properties.
-
Enzyme Inhibitors: The structural features of 5-Bromo-2-methylbenzothiazole make it an attractive starting point for the design of inhibitors for various enzymes implicated in disease.
Materials Science Applications:
-
Dyes and Pigments: The conjugated system of the benzothiazole ring makes it a useful chromophore.
-
Polymers and Coatings: Incorporation of this molecule into polymer backbones can enhance thermal stability and other material properties.
Safety and Handling
As a laboratory chemical, 5-Bromo-2-methylbenzothiazole should be handled with appropriate safety precautions.
-
Hazards: It is known to cause skin and eye irritation and may cause respiratory irritation.[7]
-
Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat. Handle in a well-ventilated area or a fume hood.
-
Storage: Store in a tightly sealed container in a cool, dry place, away from heat and light.[4]
Logical Workflow for Synthesis and Characterization
The following diagram illustrates a logical workflow for the synthesis and characterization of 5-Bromo-2-methylbenzothiazole.
Caption: Workflow for the synthesis and characterization of 5-Bromo-2-methylbenzothiazole.
Conclusion
5-Bromo-2-methylbenzothiazole is a valuable heterocyclic compound with a well-defined structure and predictable chemical properties. Its utility as a synthetic intermediate in the development of novel pharmaceuticals and advanced materials is significant. This guide provides a foundational understanding of its synthesis, characterization, and potential applications, intended to support the endeavors of researchers and scientists in the field. The provided protocols and data, while based on established chemical principles and data from related compounds, should be adapted and validated in a laboratory setting.
References
- 1. 5-Bromo-2-methylbenzothiazole 95 63837-11-6 [sigmaaldrich.com]
- 2. uanlch.vscht.cz [uanlch.vscht.cz]
- 3. benchchem.com [benchchem.com]
- 4. chemscene.com [chemscene.com]
- 5. A simple and efficient route for synthesis of 2-alkylbenzothiazoles – Oriental Journal of Chemistry [orientjchem.org]
- 6. rsc.org [rsc.org]
- 7. Benzothiazole synthesis [organic-chemistry.org]
